Cas no 2229365-35-7 (tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate
• CAS No: 2229365-35-7
• MF: C₁₂H₂₀N₄O₂
• MW: 252.312802314758
• CID: 6363794
• PubChem ID: 165620410
• Update Time: 2025-10-19

tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(1-aminopropan-2-yl)pyrimidin-2-yl]carbamate
• EN300-1887337
• 2229365-35-7

• Inchi： 1S/C12H20N4O2/c1-8(5-13)9-6-14-10(15-7-9)16-11(17)18-12(2,3)4/h6-8H,5,13H2,1-4H3,(H,14,15,16,17)
• InChI Key： KXUAVXDWWQFACC-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C(C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 252.15862589g/mol
• Monoisotopic Mass: 252.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate

Introduction to Tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate (CAS No. 2229365-35-7)

Tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate, a compound with the chemical identifier CAS No. 2229365-35-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the pyrimidine derivative class, which has been extensively studied for its potential biological activities. The structural motif of this molecule, featuring a tert-butyl group and an N-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate moiety, suggests a unique interaction profile that has garnered interest from researchers worldwide.

The tert-butyl group is a well-known substituent in organic chemistry, often employed to enhance the lipophilicity and metabolic stability of molecules. Its incorporation into the pyrimidine core of Tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate likely contributes to improved solubility and bioavailability, making it a promising candidate for further development. Additionally, the presence of the N-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate moiety introduces a potential site for hydrogen bonding and other non-covalent interactions, which are crucial for binding to biological targets.

In recent years, pyrimidine derivatives have been extensively explored for their therapeutic potential. These compounds have shown promise in various therapeutic areas, including oncology, antiviral, and anti-inflammatory applications. The specific arrangement of atoms in Tert-butyl N-5-(1-aminopropan-2-yl)pyrimidin-2-ylcarbamate may confer unique properties that make it an attractive scaffold for drug discovery. For instance, the combination of the pyrimidine ring with the carbamate group could facilitate interactions with enzymes or receptors involved in disease pathways.

The synthesis of Tert-butyl N-5-(1-aminopropan-2-y l)pyrimidin -2 - ylcarbamate involves multiple steps, each requiring precise control to ensure high yield and purity. The introduction of the tert-butyl group typically involves a protection-deprotection strategy to prevent unwanted side reactions. Similarly, the installation of the N-(1 -aminopropan - 2 - yl)pyrimidin - 2 - ylcarbamate moiety necessitates careful consideration of reaction conditions to avoid degradation or rearrangement of the sensitive pyrimidine core.

The pharmacological profile of Tert-butyl N -5 -(1 -aminopropan - 2 - yl)pyrimidin - 2 - ylcarbamate is currently under investigation. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors relevant to specific diseases. For example, its structure resembles known inhibitors of kinases and other targets implicated in cancer progression. Further research is needed to elucidate its exact mechanism of action and therapeutic potential.

In vitro and in vivo studies are essential to evaluate the efficacy and safety of Tert-butyl N -5 -(1 -aminopropan - 2 - yl)pyrimidin - 2 - ylcarbamate. These studies will provide critical insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Additionally, toxicological assessments will help determine its safety profile and potential side effects. The integration of computational methods, such as molecular docking and virtual screening, can accelerate the identification of promising drug candidates like Tert-butyl N -5 -(1 -aminopropan - 2 - yl)pyrimidin - 2 - ylcarbamate by predicting its interactions with biological targets.

The development of novel pharmaceutical agents relies heavily on advancements in synthetic chemistry and biotechnology. Tert-butyl N -5 -(1 -aminopropan - 2 - yl)pyrimidin - 2 - ylcarbamate exemplifies how structural modifications can lead to compounds with enhanced biological activity and improved pharmacological properties. As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl N -5 -(1 -aminopropan - 2 - yl)pyrimidin _ _ _ _ _ _ _ _ _ _ _ _ _ _ _ _